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Compound of Interest

Compound Name: PF-06422913
Cat. No.: B15616574
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity of PF-06422913 (also
known as BPN14770), a selective phosphodiesterase 4D (PDE4D) inhibitor, with other relevant
PDE4 inhibitors. The data presented is intended to facilitate objective evaluation and inform

research and drug development decisions.

Comparative Binding Affinity of PDE4D Inhibitors

The binding affinities of PF-06422913 and alternative PDE4 inhibitors are summarized in the
table below. The data highlights the potency and selectivity of these compounds for the PDE4D
isoform.
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Compound

Target(s)

Binding Affinity
(PDE4D)

Assay Type

PF-06422913
(BPN14770)

PDEA4D (allosteric
inhibitor)

IC50: 7.8 nM
(PDE4D7-S129D)[1]

Biochemical Assay

Ki: 2.80 nM (high-

affinity site in

Radioligand Binding

humanized PDE4D Assay

mouse brain)[2]

Roflumilast PDE4 IC50: 0.68 nM[3] Biochemical Assay

Rolipram PDE4 IC50: 240 nM[4] Biochemical Assay
_ _ Enzyme Inhibition

Apremilast PDE4 Ki: 68 nM

Assay

Experimental Protocols

Detailed methodologies for key experiments are crucial for the cross-validation of binding

affinity data. Below are representative protocols for determining the binding affinity of PDE4D

inhibitors.

Radioligand Binding Assay for PDE4D

This protocol is adapted from standard methodologies for competitive radioligand binding

assays.

1. Materials:

Scintillation Cocktail

Radioligand: [3H]-Rolipram

Test Compounds: PF-06422913 and other inhibitors

Enzyme Source: Human recombinant PDE4D

Assay Buffer: Tris-HCI buffer with appropriate co-factors
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e Glass Fiber Filters
2. Procedure:

o Areaction mixture is prepared containing the assay buffer, [3H]-Rolipram, and varying
concentrations of the test compound.

e The reaction is initiated by the addition of the PDE4D enzyme.
e The mixture is incubated to allow for competitive binding to reach equilibrium.

e The reaction is terminated by rapid filtration through glass fiber filters, which traps the
enzyme-ligand complexes.

e The filters are washed to remove unbound radioligand.

» Scintillation cocktail is added to the filters, and the radioactivity is measured using a
scintillation counter.

» Non-specific binding is determined in the presence of a high concentration of a non-
radiolabeled ligand.

3. Data Analysis:

e The concentration of the test compound that inhibits 50% of the specific binding of the
radioligand (IC50) is determined.

e The inhibitory constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff
equation.

IMAP Fluorescence Polarization Assay for PDE4D

This protocol is based on the IMAP (Immobilized Metal Affinity Particle) technology for
measuring phosphodiesterase activity.

1. Materials:

e Enzyme: Human recombinant PDE4D
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e Substrate: Fluorescently labeled cAMP

« IMAP Binding Reagent

e Test Compounds: PF-06422913 and other inhibitors
o Assay Buffer

2. Procedure:

o The PDE4D enzyme is incubated with the fluorescently labeled cAMP substrate in the
presence of varying concentrations of the test compound.

e The enzymatic reaction is allowed to proceed, during which cAMP is hydrolyzed to AMP.

e The IMAP binding reagent is added to the reaction. This reagent binds to the phosphorylated
substrate (in this case, the remaining fluorescent cAMP), causing a change in fluorescence
polarization.

e The fluorescence polarization is measured using a suitable plate reader.
3. Data Analysis:

o The inhibition of PDE4D activity by the test compound results in a decrease in the change in
fluorescence polarization.

e The IC50 value is determined by plotting the percentage of inhibition against the
concentration of the test compound.

Visualizations
Signaling Pathway of PDE4 Inhibition
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Caption: PDEA4D inhibition pathway.

Experimental Workflow for Radioligand Binding Assay
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Caption: Radioligand binding assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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